N-Methyl-1-(1-methylpiperidin-3-yl)methanamine
Overview
Description
N-Methyl-1-(1-methylpiperidin-3-yl)methanamine is a chemical compound with the molecular formula C8H18N2 . It has a molecular weight of 142.24 g/mol . This compound is also known by several synonyms, including Methyl-(1-methyl-piperidin-3-ylmethyl)-amine and methyl [(1-methylpiperidin-3-yl)methyl]amine .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is InChI=1S/C8H18N2/c1-9-6-8-4-3-5-10(2)7-8/h8-9H,3-7H2,1-2H3 . The compound has a canonical SMILES representation of CNCC1CCCN(C1)C .Physical and Chemical Properties Analysis
This compound has a molecular weight of 142.24 g/mol . It has an XLogP3-AA value of 0.6, indicating its partition coefficient between octanol and water . The compound has one hydrogen bond donor and two hydrogen bond acceptors . It also has two rotatable bonds . The exact mass and monoisotopic mass of the compound are both 142.146998583 g/mol . The topological polar surface area is 15.3 Ų , and it has a heavy atom count of 10 .Scientific Research Applications
Asymmetric Synthesis
The asymmetric synthesis of 2-(1-aminoalkyl) piperidines, which is a category that includes N-Methyl-1-(1-methylpiperidin-3-yl)methanamine, is explored using (-)-2-cyano-6-phenyloxazolopiperidine. This method demonstrates the production of diamines and substituted diamino alcohols, highlighting the compound's relevance in creating structurally diverse piperidine derivatives (Froelich et al., 1996).
Photocytotoxicity in Red Light
A study involving iron(III) complexes, including phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine, shows unprecedented photocytotoxicity in red light. These complexes exhibit potential as therapeutic agents in cancer treatment due to their ability to generate reactive oxygen species and cause apoptosis in cancer cells (Basu et al., 2014).
Anticonvulsant Agents
The synthesis of Schiff bases of 3-aminomethyl pyridine, which involves the formation of N-(diphenyl-methylene)(pyridin-3-yl)methanamine and related compounds, revealed significant anticonvulsant activity. This application highlights the potential of such compounds in developing new treatments for epilepsy and related disorders (Pandey & Srivastava, 2011).
Antidepressant-like Activity
1-(1-Benzoylpiperidin-4-yl)methanamine derivatives were identified as "biased agonists" of serotonin 5-HT1A receptors. One of the derivatives demonstrated antidepressant-like activity in a rat model, indicating the potential use of these compounds in the treatment of depression (Sniecikowska et al., 2019).
Corrosion Inhibition
Amino acid compounds, such as 1-(1H-benzo[d]imidazole-2-yl)-N-((furan-2-yl)methylene)methanamine, were studied as corrosion inhibitors for steel in HCl solution. Their application in industrial settings could offer a more eco-friendly approach to preventing metal corrosion (Yadav, Sarkar, & Purkait, 2015).
Properties
IUPAC Name |
N-methyl-1-(1-methylpiperidin-3-yl)methanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2/c1-9-6-8-4-3-5-10(2)7-8/h8-9H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUBNEVZXIXKNJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1CCCN(C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80586317 | |
Record name | N-Methyl-1-(1-methylpiperidin-3-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80586317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
639078-61-8 | |
Record name | N-Methyl-1-(1-methylpiperidin-3-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80586317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl[(1-methylpiperidin-3-yl)methyl]amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.